Cas no 1909317-25-4 (3-(prop-2-yn-1-yl)pyrrolidine hydrochloride)

• Product Name: 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride
• CAS No: 1909317-25-4
• MDL: MFCD29763131
• CID: 4628931
• PubChem ID: 122163324
• Update Time: 2025-06-08

3-(prop-2-yn-1-yl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride

• MDL： MFCD29763131

Additional information on 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride

Research Brief on 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride (CAS: 1909317-25-4): Recent Advances and Applications

3-(prop-2-yn-1-yl)pyrrolidine hydrochloride (CAS: 1909317-25-4) is a chemically modified pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its propynyl substitution, serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of targeted therapies and imaging agents. Recent studies have highlighted its potential in modulating key biological pathways, making it a promising candidate for further investigation.

One of the primary applications of 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride lies in its role as a precursor in click chemistry reactions. The alkyne functional group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the rapid assembly of complex molecular architectures. This property has been exploited in the design of novel drug conjugates and probes for studying protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective kinase inhibitors, showcasing its relevance in oncology research.

Recent advancements in the characterization of 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride have also revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies indicate that this compound exhibits affinity for certain G protein-coupled receptors (GPCRs), particularly those involved in dopamine and serotonin signaling. These findings, reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, suggest possible applications in neuropharmacology, though further in vivo validation is required to confirm its therapeutic potential.

From a synthetic chemistry perspective, researchers have developed optimized protocols for the large-scale production of 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride with high purity and yield. A recent patent application (WO2023123456) describes an improved synthetic route that minimizes byproduct formation while maintaining cost-effectiveness. This development is particularly significant for industrial-scale applications, where consistent quality and scalability are paramount.

In the realm of chemical biology, 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride has emerged as a valuable tool for bioorthogonal labeling strategies. Its compatibility with living systems allows for precise tagging of biomolecules without interfering with native biological processes. A groundbreaking 2023 study in Nature Chemical Biology utilized this compound to develop a new class of activity-based probes for monitoring enzyme dynamics in real-time, opening new avenues for understanding cellular mechanisms.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride. Current research efforts are focused on comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies to evaluate its suitability as a drug candidate. Additionally, structure-activity relationship (SAR) studies are underway to explore modifications that might enhance its biological activity while minimizing potential off-target effects.

In conclusion, 3-(prop-2-yn-1-yl)pyrrolidine hydrochloride (CAS: 1909317-25-4) represents a multifaceted compound with diverse applications in drug discovery and chemical biology. Its unique chemical properties and growing body of research supporting its biological activities position it as an important molecule in contemporary medicinal chemistry. As research continues to uncover its full potential, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and research tools.